1-(6-Chloropyridazin-3-yl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(6-chloropyridazin-3-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C10H12ClN3O2/c11-8-3-4-9(13-12-8)14-5-1-2-7(6-14)10(15)16/h3-4,7H,1-2,5-6H2,(H,15,16)
• InChI Key: GHKQQSFOUOVEQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)Cl)C(=O)O
• Molecular Formula: C10H12ClN3O2
• Molecular Weight: 241.67 g/mol
• CAS No.: 893755-57-2

Description

“1-(6-Chloropyridazin-3-yl)piperidine-3-carboxylic acid” is a chemical compound with the molecular formula C10H12ClN3O2 and a molecular weight of 241.67. It is a specialty product used for proteomics research.

Synthesis Analysis

The synthesis of piperidine derivatives, which includes “this compound”, has been a topic of research. A variety of methods have been developed, including N-heterocyclization of primary amines with diols, and the use of ammonium formate and palladium on carbon for the reduction of pyridine N-oxides to piperidines.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H12ClN3O2/c11-8-1-2-9(13-12-8)14-5-3-7(4-6-14)10(15)16/h1-2,7H,3-6H2,(H,15,16). This indicates the specific arrangement of atoms in the molecule.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. It has a melting point of 200 - 202 degrees Celsius.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study highlights the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to compounds that exhibited variable and modest antimicrobial activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). Another research focused on the synthesis and microbial studies of new pyridine derivatives, which also showed considerable antibacterial and antifungal activities (Patel & Agravat, 2007).

Analgesic Properties

A study presented an efficient synthesis of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles, which upon evaluation, demonstrated promising analgesic activity, comparable to standard drugs like sodium diclofenac. This suggests potential for developing new analgesic agents (Aggarwal, Kaushik, Kumar, & Saini, 2020).

Anticancer Applications

Research on piperazine-2,6-dione derivatives indicated that some compounds exhibited good anticancer activity against various cancer cell lines, highlighting their potential as anticancer agents (Kumar, Kumar, Roy, & Sondhi, 2013).

Inhibition of Adhesion Molecules

Novel piperidine carboxylic acid derivatives were prepared and evaluated for their ability to inhibit the upregulation of adhesion molecules like ICAM-1, demonstrating potential as oral inhibitors for conditions involving neutrophil migration and leukocyte accumulation (Kaneko et al., 2004).

Additional Synthetic Applications

Several studies have explored the synthesis of various heterocyclic compounds and complexes involving piperidine and chloropyridazinyl structures, indicating broad applications in developing new pharmaceuticals and materials (Anioła et al., 2016), (Holzgrabe & Heller, 2003).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P262), not eating, drinking or smoking when using this product (P270), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.